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Compound of Interest

Compound Name:
N-(3-

Nitrophenyl)benzenesulfonamide

Cat. No.: B1606097 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for N-(3-Nitrophenyl)benzenesulfonamide
could not be located. The following disposal procedures are based on the known hazards of the

structurally similar compound, 3-Nitrobenzenesulfonamide (CAS 121-52-8), and general best

practices for the disposal of nitroaromatic and sulfonamide compounds. It is imperative that all

laboratory waste is handled in accordance with local, state, and federal regulations. A thorough

risk assessment should be conducted by qualified personnel before proceeding with any

disposal.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals on the proper disposal of N-(3-
Nitrophenyl)benzenesulfonamide.

Hazard Summary and Personal Protective
Equipment (PPE)
Given the presence of a nitroaromatic group and a sulfonamide group, N-(3-
Nitrophenyl)benzenesulfonamide should be handled as a hazardous substance. The primary

hazards are anticipated to be skin irritation, serious eye irritation, and potential respiratory

irritation.[1]

Recommended Personal Protective Equipment (PPE) When Handling N-(3-
Nitrophenyl)benzenesulfonamide:
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Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A lab coat and, if handling larger quantities, additional protective

clothing.

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is

recommended.

Quantitative Data: Hazard Profile of 3-
Nitrobenzenesulfonamide (Analog)
The following table summarizes the hazard information for the structural analog, 3-

Nitrobenzenesulfonamide, which should be considered as a reference for a risk assessment of

N-(3-Nitrophenyl)benzenesulfonamide.

Hazard Classification GHS Hazard Statement
Precautionary Statement
Codes

Skin Irritation (Category 2) H315: Causes skin irritation P264, P280, P302+P352

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation
P280, P305+P351+P338

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory System

H335: May cause respiratory

irritation
P261, P271

Source: Safety data for 3-Nitrobenzenesulfonamide (CAS 121-52-8).[1]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of N-(3-Nitrophenyl)benzenesulfonamide is to

treat it as hazardous chemical waste.

1. Waste Segregation and Collection:
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Do not mix N-(3-Nitrophenyl)benzenesulfonamide with other waste streams unless
explicitly permitted by your institution's environmental health and safety (EHS) office.
Collect waste N-(3-Nitrophenyl)benzenesulfonamide, including any contaminated
materials (e.g., weighing paper, gloves, and wipes), in a designated, properly sealed, and
clearly labeled hazardous waste container.

2. Container Labeling:

The waste container must be labeled with the words "Hazardous Waste."
The label must clearly identify the contents, including the full chemical name: "N-(3-
Nitrophenyl)benzenesulfonamide."
Indicate the approximate quantity of the waste.
Include the date when the waste was first added to the container.

3. Storage of Waste:

Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.
Ensure the storage area is well-ventilated and away from incompatible materials.

4. Scheduling Waste Pickup:

Contact your institution's EHS office or the designated hazardous waste management
provider to schedule a pickup for the waste container.
Follow all institutional procedures for waste manifest and pickup.

5. Decontamination of Emptied Containers:

Empty containers that held N-(3-Nitrophenyl)benzenesulfonamide should be triple-rinsed
with a suitable solvent (e.g., acetone or ethanol).
The rinsate from this cleaning process must be collected and disposed of as hazardous
waste.
After triple-rinsing, the container may be disposed of as regular laboratory glass or plastic
waste, in accordance with institutional policies.

Experimental Workflow for Disposal
Below is a diagram illustrating the decision-making process and workflow for the proper

disposal of N-(3-Nitrophenyl)benzenesulfonamide.
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Disposal Workflow for N-(3-Nitrophenyl)benzenesulfonamide
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Caption: Disposal Workflow for N-(3-Nitrophenyl)benzenesulfonamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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